Cas no 2228452-93-3 (3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol)

• Product Name: 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol
• CAS No: 2228452-93-3
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• CID: 5865967
• PubChem ID: 165747493
• Update Time: 2025-06-20

3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol
• 2228452-93-3
• EN300-1997206

• Inchi： 1S/C8H13ClN2S/c1-2-11-6-10-8(9)7(11)4-3-5-12/h6,12H,2-5H2,1H3
• InChI Key： XTGJJTJBSUWIGV-UHFFFAOYSA-N
• SMILES： ClC1=C(CCCS)N(C=N1)CC

Computed Properties

• Exact Mass: 204.0487973g/mol
• Monoisotopic Mass: 204.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.8Ų

Additional information on 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol

3-(4-Chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol: A Comprehensive Overview

3-(4-Chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol, with the CAS number 2228452-93-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol make it a promising candidate for various drug development initiatives.

The chemical structure of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol consists of a 4-chloro-substituted imidazole ring attached to a propyl chain, which terminates in a thiol group. The presence of the thiol group imparts unique reactivity and biological properties to the molecule. Thiol groups are known to participate in various biochemical processes, including redox reactions, protein modifications, and enzyme inhibition. The chloro and ethyl substituents on the imidazole ring further enhance the compound's pharmacological profile by influencing its lipophilicity, solubility, and metabolic stability.

Recent studies have explored the potential applications of 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as cytokines and chemokines. These findings suggest that 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-chloro-1-ethyl-1H-imidazol-5-yl)propane-1-thiol has also shown promise as an antioxidant. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. The thiol group in this compound can effectively scavenge reactive oxygen species (ROS), thereby reducing oxidative damage to cellular components. This antioxidant activity makes 3-(4-chloro-1-ethyl-1H-imidazol-5-y l)propane - 1 - thiol a potential therapeutic agent for conditions characterized by oxidative stress.

The pharmacokinetic properties of 3-(4-chloro - 1 - ethyl - 1H - imidazol - 5 - yl)propane - 1 - thiol have been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Furthermore, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its advancement into clinical trials.

Clinical trials are currently underway to assess the safety and efficacy of 3-(4-chloro - 1 - ethyl - 1H - imidazol - 5 - yl)propane - 1 - thiol in human subjects. Early phase I trials have reported promising results, with no significant adverse effects observed at therapeutic doses. These findings have paved the way for phase II trials, which will further investigate the compound's therapeutic potential in specific disease indications.

Beyond its direct therapeutic applications, 3-(4-chloro - 1 - ethyl - 1H - imidazol - 5 - yl)propane - 1 - thiol has also been explored as a tool compound in chemical biology research. Its unique structure and reactivity make it an excellent probe for studying biological pathways and mechanisms involved in inflammation and oxidative stress. Researchers are using this compound to gain insights into the molecular targets and signaling cascades that contribute to these processes.

In conclusion, 3-(4-chloro - 1 - ethyl - 1H - imidazol - 5 - yl)propane - 1 - thiol, with its CAS number 2228452 - 93 - 3, represents a promising molecule with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new aspects of its pharmacological profile, further solidifying its position as a valuable asset in the field of medicinal chemistry and pharmaceutical development.